Cas no 82024-14-4 (4-(butanoylamino)-N-butyl-pentanamide)

• Product Name: 4-(butanoylamino)-N-butyl-pentanamide
• CAS No: 82024-14-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 987335
• PubChem ID: 3067810
• Update Time: 2025-04-20

4-(butanoylamino)-N-butyl-pentanamide Chemical and Physical Properties

Names and Identifiers

• 4-(butanoylamino)-N-butyl-pentanamide
• 4-(butanoylamino)-N-butylpentanamide
• N-Butyl-4-((1-oxobutyl)amino)pentanamide
• CM 40397
• DTXSID701002397
• Pentanamide, N-butyl-4-((1-oxobutyl)amino)-
• N-Butyl-4-[(1-hydroxybutylidene)amino]pentanimidic acid
• 82024-14-4

• Inchi： 1S/C13H26N2O2/c1-4-6-10-14-12(16)9-8-11(3)15-13(17)7-5-2/h11H,4-10H2,1-3H3,(H,14,16)(H,15,17)
• InChI Key： ZTQOIIBCRDNYKC-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)NC(CCC)=O)NCCCC

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų